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4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid
Brand Name: Vulcanchem
CAS No.: 100039-63-2
VCID: VC20791026
InChI: InChI=1S/C20H15N3O3/c1-13-21-17(12-22-11-10-14-4-2-3-5-18(14)22)19(24)23(13)16-8-6-15(7-9-16)20(25)26/h2-12H,1H3,(H,25,26)/b17-12+
SMILES: CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O
Molecular Formula: C20H15N3O3
Molecular Weight: 345.4 g/mol

4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid

CAS No.: 100039-63-2

Cat. No.: VC20791026

Molecular Formula: C20H15N3O3

Molecular Weight: 345.4 g/mol

* For research use only. Not for human or veterinary use.

4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid - 100039-63-2

Specification

CAS No. 100039-63-2
Molecular Formula C20H15N3O3
Molecular Weight 345.4 g/mol
IUPAC Name 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid
Standard InChI InChI=1S/C20H15N3O3/c1-13-21-17(12-22-11-10-14-4-2-3-5-18(14)22)19(24)23(13)16-8-6-15(7-9-16)20(25)26/h2-12H,1H3,(H,25,26)/b17-12+
Standard InChI Key HJWKNTSKQQKAID-UHFFFAOYSA-N
Isomeric SMILES CC1=N/C(=C/N2C=CC3=CC=CC=C32)/C(=O)N1C4=CC=C(C=C4)C(=O)O
SMILES CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O
Canonical SMILES CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O

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